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Compound of Interest

Compound Name: Tris(2-aminoethyl)amine

Cat. No.: B1216632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tris(2-aminoethyl)amine, commonly referred to as TREN, is a tripodal tetradentate chelating

ligand with the CAS number 4097-89-6. Its unique structure, featuring a central tertiary amine

and three primary amine arms, makes it a versatile building block in coordination chemistry,

materials science, and catalysis. This technical guide provides an in-depth overview of the

physicochemical properties, synthesis, and key applications of Tris(2-aminoethyl)amine, with

a focus on detailed experimental protocols and logical workflows for its use in research and

development.

Physicochemical and Safety Data
Tris(2-aminoethyl)amine is a colorless to light yellow liquid that is soluble in water.[1] It is a

highly basic compound and is known to be hygroscopic and air-sensitive, readily absorbing

carbon dioxide from the atmosphere.[2][3]

Table 1: Physicochemical Properties of Tris(2-aminoethyl)amine
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Property Value Reference(s)

Molecular Formula C6H18N4 [4]

Molecular Weight 146.23 g/mol [4][5]

Appearance
Clear, colorless to dark yellow

liquid
[5][6]

Boiling Point 114 °C at 15 mmHg (20 hPa) [2][6]

Melting Point -16 °C [6]

Density 0.976 g/mL at 20 °C [2][7]

Vapor Pressure 0.02 - 0.03 hPa at 20 °C [2][6]

Refractive Index (n20/D) 1.497 [2][7]

Flash Point 113 °C (closed cup) [6][7]

Water Solubility Soluble [1][2]

pH 11.8 [6]

Table 2: Safety and Toxicological Data
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Hazard Statement GHS Classification
Precautionary
Statement
Examples

Reference(s)

Toxic if swallowed
Acute Toxicity, Oral

(Category 3)

P301+P310: IF

SWALLOWED:

Immediately call a

POISON

CENTER/doctor.

[7][8]

Fatal in contact with

skin

Acute Toxicity, Dermal

(Category 2)

P262: Do not get in

eyes, on skin, or on

clothing.

[7][8]

Causes severe skin

burns and eye

damage

Skin

Corrosion/Irritation

(Category 1)

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[7][8]

Causes damage to

organs

Specific Target Organ

Toxicity, Single

Exposure (Category

1)

P260: Do not breathe

dust/fume/gas/mist/va

pours/spray.

[8]

Synthesis of Tris(2-aminoethyl)amine
A common synthetic route to Tris(2-aminoethyl)amine involves the reaction of triethanolamine

with thionyl chloride, followed by amination.

Experimental Protocol: Synthesis from Triethanolamine
This protocol is adapted from patent literature and provides a general methodology.[9][10]

Step 1: Synthesis of Tris(2-chloroethyl)amine hydrochloride

In a three-necked flask equipped with a stirrer and a dropping funnel, add 14.9 g of

triethanolamine and 14.9 g of dimethylformamide (DMF).
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Stir the mixture and slowly add 50 g of thionyl chloride dropwise. An initial formation of a

white solid accompanied by gas evolution may be observed, which later dissolves.

After the addition is complete, heat the reaction mixture to 70°C and maintain it under reflux

for 6-8 hours.

After the reaction, remove the excess thionyl chloride under reduced pressure to obtain a

concentrate of Tris(2-chloroethyl)amine hydrochloride.

Step 2: Amination to Tris(2-aminoethyl)amine

In a separate three-necked flask, add the concentrated Tris(2-chloroethyl)amine

hydrochloride from the previous step to 35 g of aqueous ammonia and 100 g of ethanol to

dissolve the solid.

Heat the mixture to 70°C and reflux for 7 hours. The solution will gradually turn from

colorless to dark brown.

After cooling, remove the solvent and excess ammonia by rotary evaporation to yield a dark

brown viscous material.

Dissolve the residue in absolute ethanol and cool to precipitate ammonium chloride.

Filter the mixture and collect the filtrate.

Adjust the pH of the filtrate to approximately 10 with sodium hydroxide.

Purify the product by vacuum distillation, collecting the fraction at 140-150°C at 5 kPa to

obtain Tris(2-aminoethyl)amine.
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Triethanolamine

Step 1: Chlorination
(70°C, 6-8h)

Thionyl Chloride DMF (catalyst)

Tris(2-chloroethyl)amine HCl

Step 2: Amination
(70°C, 7h)

Aqueous Ammonia Ethanol (solvent)

Crude Product Mixture

Purification Steps
(Evaporation, Filtration, pH adjustment, Distillation)

Tris(2-aminoethyl)amine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MgO Support

Dry at 100°C

Reaction
(110°C, 48h)

Tris(2-aminoethyl)amine Toluene (solvent)

Filtration

Washing with Toluene

Dry at 100°C

TREN-functionalized MgO Catalyst
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Tris(2-aminoethyl)amine
in Ethanol

Mixing

Salicylaldehyde
in Diethyl Ether

Cooling in Ice Bath
(30 min)

Precipitation of Product

Filtration

Washing with Diethyl Ether

Drying under Vacuum

Tris(salicylideneimino) Schiff Base
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N2 and CO2 Gas Source

Mass Flow Controllers

Gas Saturation Unit

Temperature-Controlled Reactor
with TREN Solution

Outlet Gas Analysis

CO2 Absorption Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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